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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the IUPAC nomenclature of
basketane, a fascinating polycyclic alkane. It delves into its structural characteristics,
physicochemical properties, detailed synthetic protocols, and key chemical transformations.
This document is intended to serve as a valuable resource for researchers, chemists, and
professionals in drug development who are interested in the unique structural and chemical
attributes of strained organic molecules.

Introduction to Basketane

Basketane is a saturated polycyclic hydrocarbon with the chemical formula CioH12, first
synthesized in 1966 independently by the research groups of S. Masamune and W. G. Dauben
and D. L. Whalen.[1] Its common name is derived from its basket-like shape.[1] This highly
strained cage-like structure, composed of multiple fused cyclobutane and cyclopropane rings,
imparts unique chemical and physical properties, making it a subject of significant interest in
the study of molecular strain and reactivity.[2]
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IUPAC Nomenclature and Structure

The systematic name for basketane, according to the International Union of Pure and Applied
Chemistry (IUPAC) nomenclature, is pentacyclo[4.4.0.02,5.03,8.04,”]decane.[2] This name is
derived using the von Baeyer system for naming polycyclic compounds.

The components of the IUPAC name are broken down as follows:
e pentacyclo: Indicates the presence of five rings in the molecular structure.[2]

e [4.4.0.02,5.03,8.04,7]: This numerical descriptor, enclosed in brackets, defines the connectivity

and size of the rings.

o The first three numbers, 4.4.0, describe the number of carbon atoms in the three bridges

connecting the two main bridgehead atoms.

o The subsequent superscripted numbers, 2,5, 3,8, and 4,7, denote the locations of the
additional bridges that form the remaining rings.[2]

o decane: Specifies that the molecule is a saturated alkane containing a total of ten carbon

atoms.

The structure of basketane features a rigid, cage-like framework characterized by significant

angle and torsional strain.[2]

Physicochemical and Spectroscopic Data

The unique structure of basketane gives rise to distinct physical and spectroscopic properties.
A summary of these properties is presented in the table below.
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Property Value

Molecular Formula CioH12

Molar Mass 132.206 g-mol—*
Melting Point 58-61 °C

Boiling Point ~185 °C at 760 mmHg
Density 1.30 g/cm3

Exhibits high symmetry with a limited number of
1H NMR signals. The absence of signals in the 4.5-6.5

ppm range confirms the saturated nature.

Shows a limited number of distinct signals due

to molecular symmetry, indicating unique carbon
13C NMR _ _

environments for the bridgehead CH and CH:

groups.

Characteristic aliphatic C-H stretching bands are
observed at 2900-3000 cm~1. The absence of
carbonyl (~1700 cm~1) or C=C (1640-1680

cm™1) stretches is notable.

Infrared (IR)

The molecular ion peak (M*) appears at m/z
M Spect try (MS) 132. Fragmentation patterns often show the loss
ass Spectrometr
P Y of CzHa units (m/z 104), reflecting the high strain

in the molecule.

Experimental Protocols
Synthesis of Basketane via the Diels-Alder Approach

One of the original synthetic routes to basketane begins with a Diels-Alder reaction between
cyclooctatetraene and maleic anhydride.[1]

Step 1: Diels-Alder Reaction of Cyclooctatetraene and Maleic Anhydride
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e Procedure: In a suitable reaction vessel, a solution of cyclooctatetraene and maleic
anhydride in benzene is stirred at room temperature. The reaction proceeds as a [4+2]
cycloaddition to yield the endo-adduct, a polycyclic anhydride.[2]

Step 2: Photochemical [2+2] Cycloaddition

e Procedure: The polycyclic anhydride from the previous step is dissolved in acetone. The
solution is then irradiated with a suitable light source (e.g., a mercury-vapor lamp) to induce
an intramolecular [2+2] cycloaddition. This step forms the central cyclobutane ring of the
basketane framework, yielding a caged anhydride in approximately 40% vyield.[1]

Step 3: Hydrolysis of the Caged Anhydride

e Procedure: The caged anhydride is hydrolyzed to the corresponding dicarboxylic acid by
treatment with an aqueous solution of sodium carbonate.[2]

Step 4: Oxidative Decarboxylation to Basketene

e Procedure: The dicarboxylic acid is subjected to oxidative decarboxylation using lead
tetraacetate in pyridine. This reaction removes the two carboxyl groups as carbon dioxide
and introduces a double bond, forming the unsaturated intermediate, basketene
(pentacyclo[4.4.0.02,>.03,8.04,7]dec-9-ene).[2]

Step 5: Catalytic Hydrogenation to Basketane

o Procedure: Basketene is dissolved in a suitable solvent (e.g., ethanol or ethyl acetate) and
subjected to catalytic hydrogenation using palladium on carbon (Pd/C) as the catalyst. The
reaction is carried out under a hydrogen atmosphere until the uptake of hydrogen ceases.
This final step saturates the double bond to yield basketane.[2]

Synthesis of Basketane from 1,4-Benzoquinone and
Cyclohexa-1,3-diene

An alternative synthesis with a better overall yield has also been reported.[1]

Step 1: Synthesis of 2,5-dibromo-1,4-benzoquinone
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e Procedure: 1,4-Benzoquinone is first converted to 2,5-dibromo-1,4-benzoquinone.[1]
Step 2: Diels-Alder Reaction

e Procedure: 2,5-dibromo-1,4-benzoquinone reacts with cyclohexa-1,3-diene in a Diels-Alder
reaction to form a polycyclic diketone.[1]

Step 3: Photochemical Isomerization

o Procedure: The polycyclic diketone undergoes photoisomerization to yield 1,6-
dibromopentacyclo[6.4.0.03,6.04,12,0>,°]dodeca-2,7-dione.[1]

Step 4: Pseudo-Favorskii Rearrangement

e Procedure: The dibrominated diketone is treated with a 25% aqueous solution of sodium
hydroxide, which induces a pseudo-Favorskii rearrangement to give a dicarboxylic acid.[1]

Step 5: Modified Hunsdiecker Reaction

e Procedure: The dicarboxylic acid is decarboxylated via a modified Hunsdiecker reaction to a
dibromide.[1]

Step 6: Reductive Debromination

o Procedure: The final step involves the reductive debromination of the dibromide with
tributyltin hydride to afford basketane. The overall yield from cyclohexa-1,3-diene is reported
to be 11%.[1]

Key Reactions of Basketane

The high strain energy of basketane makes it susceptible to various rearrangement and ring-
opening reactions.

Metal-Catalyzed Isomerization to Snoutane

o Procedure: Basketane undergoes isomerization to snoutane when catalyzed by silver(l)
ions. The reaction is typically carried out by heating basketane with silver perchlorate. This
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rearrangement involves a skeletal reorganization to a thermodynamically more stable,

though still strained, isomer.

Palladium-Catalyzed Hydrogenation to Twistane

e Procedure: In the presence of a palladium on carbon catalyst and hydrogen gas, basketane
undergoes hydrogenolysis. Initially, one of the C-C bonds is cleaved to form
dihydrobasketane (tetracyclo[4.4.0.02,5.03,8]decane). Further hydrogenation leads to the
cleavage of another C-C bond, ultimately yielding twistane, a less strained tetracyclic alkane.

[1]

Visualizations

The following diagrams illustrate the synthetic pathway to basketane and its key chemical

transformations.

Diels-Alder Based Synthesis

Maleic Anhydride Photochemical Oxidative Catalytic
f4+2} it Polycyclic Anhydride 12+2] Cycloaddition Caged Anhydride | Hydrolysis Dicarboxylic Acid Decarboxylation m

[

Cyclooctatetraene

Click to download full resolution via product page

Caption: Synthetic pathway to Basketane via Diels-Alder reaction.
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Caption: Key chemical reactions of Basketane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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